Cas no 63867-63-0 (4,4-bis(trifluoromethyl)piperidine hydrate (1:1))

• Product Name: 4,4-bis(trifluoromethyl)piperidine hydrate (1:1)
• CAS No: 63867-63-0
• MF: C₇H₁₁F₆NO
• MW: 239.158763170242
• CID: 1661166
• PubChem ID: 114369
• Update Time: 2025-04-21

4,4-bis(trifluoromethyl)piperidine hydrate (1:1) Chemical and Physical Properties

Names and Identifiers

• 4,4-bis(trifluoromethyl)piperidine hydrate (1:1)
• piperidine, 4,4-bis(trifluoromethyl)-, hydrate (1:1)
• 63867-63-0
• Piperidine, 4,4-bis(trifluoromethyl)-,?hydrate (1:1)
• 4,4-Bis(trifluoromethyl)piperidine--water (1/1)
• 2,2-Bis(trifluoromethyl)piperidine hydrate
• Piperidine, 4,4-bis(trifluoromethyl)-, hydrate
• DTXSID00980530

• Inchi： 1S/C7H9F6N.H2O/c8-6(9,10)5(7(11,12)13)1-3-14-4-2-5;/h14H,1-4H2;1H2
• InChI Key： PFUAHBQDDRSAJC-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CCNCC1)(F)F.O

Computed Properties

• Exact Mass: 239.07453
• Monoisotopic Mass: 239.07448295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 43.53